Cas no 54300-33-3 (Phosphine oxide,bis(4-chlorophenyl)phenyl-)

Phosphine oxide,bis(4-chlorophenyl)phenyl- structure
54300-33-3 structure
Product Name:Phosphine oxide,bis(4-chlorophenyl)phenyl-
CAS No:54300-33-3
MF:C18H13Cl2OP
MW:347.174983739853
CID:375312
PubChem ID:6452980
Update Time:2025-04-19

Phosphine oxide,bis(4-chlorophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide,bis(4-chlorophenyl)phenyl-
    • 1-chloro-4-[(4-chlorophenyl)-phenylphosphoryl]benzene
    • bis(p-chlorophenyl)phenylphosphine oxide
    • bis(4-chlorophenyl)(phenyl)phosphane oxide
    • EINECS 259-080-2
    • BIS-(P-CHLOROPHENYL)PHENYLPHOSPHINE OXIDE
    • bis(p-chlorophenyl)-phenylphosphine oxide
    • FOIPESFJJNAWLG-UHFFFAOYSA-N
    • DTXSID00969365
    • SCHEMBL2870880
    • NS00058367
    • bis(4-chlorophenyl)phenylphosphine oxide
    • 54300-33-3
    • Bis(4-chlorophenyl)(oxo)phenyl-lambda~5~-phosphane
    • Inchi: 1S/C18H13Cl2OP/c19-14-6-10-17(11-7-14)22(21,16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13H
    • InChI Key: FOIPESFJJNAWLG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)P(C1C=CC=CC=1)(C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 346.00829
  • Monoisotopic Mass: 346.0081074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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